Cas no 51622-67-4 (6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

• Product Name: 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CAS No: 51622-67-4
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• CID: 935637
• PubChem ID: 327176
• Update Time: 2025-06-08

6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• 6-methyl-2,4-dioxo-1H-pyrimidine-5-carboxylic acid
• 2,4-Dihydroxy-6-methyl-5-pyrimidinecarboxylic acid
• AC1L6ZXR
• MolPort-020-176-349
• NSC301172
• NSC-301172
• NSC667756
• NSC-667756
• SureCN8541994
• DTXSID40316233
• 2,4-dihydroxy-6-methyl-pyrimidine-5-carboxylic acid
• AKOS015830577
• 2,4-Dihydroxy-6-methylpyrimidine-5-carboxylic acid
• AKOS006229891
• 51622-67-4
• 2,4-Dihydroxy-6-methylpyrimidine-5-carboxylicacid
• 6-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid
• DB-359591
• SB55989
• SCHEMBL8541994
• F2163-0029

• Inchi： 1S/C6H6N2O4/c1-2-3(5(10)11)4(9)8-6(12)7-2/h1H3,(H,10,11)(H2,7,8,9,12)
• InChI Key： SYBMMHDLFFXREU-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C)NC(N1)=O

Computed Properties

• Exact Mass: 170.03278
• Monoisotopic Mass: 170.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 95.5
• LogP: -0.93020

Additional information on 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

Comprehensive Overview of 6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 51622-67-4)

6-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 51622-67-4) is a pyrimidine derivative with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse biological activities. The presence of both carboxylic acid and dioxo functional groups in its structure makes it a versatile intermediate in organic synthesis and drug development.

In recent years, the interest in 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid has grown due to its potential role in the synthesis of nucleoside analogs and antiviral agents. Researchers are particularly intrigued by its structural similarity to uracil, a key component of RNA, which opens doors for its use in RNA-targeted therapeutics. With the rise of personalized medicine and gene therapy, this compound has garnered attention for its potential to contribute to innovative treatments for genetic disorders and viral infections.

The compound's CAS No. 51622-67-4 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug discovery. Its applications extend to the development of small molecule inhibitors, which are critical in targeting specific enzymes or pathways involved in diseases like cancer and inflammation. The carboxylic acid moiety in its structure also allows for further derivatization, enabling the creation of novel compounds with enhanced bioavailability and efficacy.

From an environmental perspective, 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid is considered a green chemistry candidate due to its potential for sustainable synthesis methods. Researchers are exploring biocatalytic routes and microwave-assisted reactions to produce this compound with minimal waste and energy consumption. This aligns with the global shift toward eco-friendly pharmaceutical manufacturing, a topic of high interest in both scientific and regulatory communities.

In the context of AI-driven drug discovery, 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid has been featured in computational studies predicting its interactions with biological targets. The integration of machine learning and molecular docking techniques has accelerated the identification of its potential applications, making it a subject of interest for pharmaceutical startups and biotech innovators. This compound exemplifies how traditional chemistry and modern technology can converge to address unmet medical needs.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 51622-67-4 is essential. Its solubility, stability, and reactivity under various conditions are critical factors in designing effective formulations. Recent studies have also investigated its crystallization behavior, which is vital for ensuring consistent quality in large-scale production. These insights are particularly valuable for quality control and regulatory compliance in the pharmaceutical sector.

In summary, 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 51622-67-4) is a multifaceted compound with promising applications in drug development, green chemistry, and biotechnology. Its structural features and biological relevance make it a valuable subject for ongoing research, particularly in the era of precision medicine and sustainable science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both therapeutic and synthetic innovations.